Cas no 1093625-96-7 ((2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers)

• Product Name: (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers
• CAS No: 1093625-96-7
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 1061855
• PubChem ID: 129627277
• Update Time: 2025-06-15

(2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers Chemical and Physical Properties

Names and Identifiers

• (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-[(R)-2-propanal]cyclohexanone
• (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-[(R)-2-propanal]cyclohexanone Mixture of Diastereomers
• (2R)-2-((3S,4R)-4-methyl-2-oxo-3-(3-oxobutyl)cyclohexyl)propanal
• (2S,3R,6RS)-2-(3-Oxo
• (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-[(R)-2-propanal]cyclohexanone Mixture of Diastereomers
• 1093625-96-7
• Artemether Impurity 1
• (2R)-2-((3R,4S)-4-Methyl-2-oxo-3-(3-oxobutyl)cyclohexyl)propanal
• (2R)-2-[(3R,4S)-4-methyl-2-oxo-3-(3-oxobutyl)cyclohexyl]propanal
• Diketo aldehyde impurity of dihydroartemisinin
• (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers

• Inchi： 1S/C14H22O3/c1-9-4-6-13(10(2)8-15)14(17)12(9)7-5-11(3)16/h8-10,12-13H,4-7H2,1-3H3/t9-,10-,12+,13?/m0/s1
• InChI Key： RTBJZMMNKXQFDB-ISZRLUKLSA-N
• SMILES： O=C1C([C@H](C=O)C)CC[C@H](C)[C@H]1CCC(C)=O

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 364.0±7.0 °C at 760 mmHg
• Flash Point: 154.0±13.3 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanoneMixture of Diastereomers

Comprehensive Analysis of (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanone Mixture of Diastereomers (CAS No. 1093625-96-7)

The compound (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanone Mixture of Diastereomers (CAS No. 1093625-96-7) is a stereochemically complex molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including multiple chiral centers and a ketone functional group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where stereochemistry plays a critical role in biological activity.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanone?" The synthesis typically involves asymmetric catalysis or chiral resolution techniques to achieve the desired diastereomeric mixture. Recent advancements in green chemistry have also led to the development of more sustainable synthetic protocols, reducing the use of hazardous reagents and solvents. This aligns with the growing demand for environmentally friendly processes in the chemical industry.

The mixture of diastereomers presents an interesting challenge for analytical chemists. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify the individual stereoisomers. The separation of diastereomers is often easier than enantiomers due to their differing physical properties, which is a key advantage in purification processes. This aspect is particularly relevant to researchers searching for "diastereomer separation techniques 2023" or "advanced chiral analysis methods."

In the context of current trends, the compound's potential role in fragrance chemistry has sparked interest. The 3-oxobutyl and propanalcyclohexanone moieties are structurally similar to components found in natural essential oils, making this compound a candidate for synthetic aroma chemicals. This connection to natural product synthesis and sustainable fragrance development addresses the increasing consumer demand for eco-friendly personal care products.

Another hot topic related to CAS No. 1093625-96-7 is its stability under various conditions. Researchers often search for "thermal stability of cyclohexanone derivatives" or "storage conditions for chiral ketones." Proper handling and storage are crucial, as the compound's stereochemical integrity may be affected by temperature, light, and humidity. These considerations are particularly important for pharmaceutical applications where strict quality control is required.

The compound's molecular complexity also makes it an interesting subject for computational chemistry studies. Many researchers investigate "molecular modeling of chiral cyclohexanone derivatives" to predict physicochemical properties and biological activity. This computational approach aligns with the pharmaceutical industry's push toward in silico drug design and AI-assisted molecular discovery, which are among the most searched topics in modern chemistry.

From a regulatory perspective, the compound's status as a non-hazardous chemical intermediate makes it attractive for industrial applications. Unlike many complex organic molecules, it doesn't fall under strict regulatory controls, which facilitates its use in various research and development projects. This aspect is particularly relevant to companies searching for "safe chiral building blocks" or "non-restricted chemical intermediates."

Looking toward future applications, the (2S,3R,6RS)-2-(3-Oxobutyl)-3-methyl-6-(R)-2-propanalcyclohexanone scaffold shows promise in materials science. Its rigid cyclohexanone core and functional group diversity make it a potential monomer for specialty polymers. This connects to the growing interest in high-performance materials and smart polymers, which are trending topics in materials science research and industrial applications.

In conclusion, CAS No. 1093625-96-7 represents a fascinating case study in stereochemistry and synthetic chemistry. Its unique structural features, combined with multiple potential applications across different fields, make it a compound of continuing interest to researchers and industrial chemists alike. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see new applications emerge for this versatile molecular scaffold.